Cas no 1115929-70-8 (2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-1-(4-phenylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-1-(4-phenylpiperazin-1-yl)ethan-1-one
• CAS No: 1115929-70-8
• MF: C₂₃H₂₄ClN₅OS
• MW: 453.987562179565
• CID: 5389311
• Update Time: 2025-06-26

2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[6-[(4-chlorophenyl)methylamino]pyrimidin-4-yl]sulfanyl-1-(4-phenylpiperazin-1-yl)ethanone
• 2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-1-(4-phenylpiperazin-1-yl)ethan-1-one

• Inchi： 1S/C23H24ClN5OS/c1-27(19-9-7-18(24)8-10-19)21-15-22(26-17-25-21)31-16-23(30)29-13-11-28(12-14-29)20-5-3-2-4-6-20/h2-10,15,17H,11-14,16H2,1H3
• InChI Key： IAUSZSXSHJVWFU-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC=CC=C2)CC1)CSC1=CC(N(C2=CC=C(Cl)C=C2)C)=NC=N1

Additional information on 2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-1-(4-phenylpiperazin-1-yl)ethan-1-one

2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 1115929-70-8): A Novel Compound with Promising Therapeutic Potential

2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-1-(4-phenylpiperazin-1-yl)ethan-1-one, with the chemical identifier CAS No. 1115929-70-8, represents a groundbreaking molecule in the field of pharmacological research. This compound, characterized by its complex structural framework, has garnered significant attention due to its potential applications in neurological disorders, oncology, and inflammatory diseases. The integration of pyrimidin-4-yl, 4-chlorophenyl, and 4-phenylpiperazin-1-yl moieties into its molecular architecture suggests a multifaceted mechanism of action, which is currently under rigorous investigation.

The 4-chlorophenyl group, a critical component of this compound, is known for its ability to modulate cell membrane permeability and receptor binding affinity. Recent studies have highlighted the role of 4-chlorophenyl derivatives in enhancing the bioavailability of pharmaceutical agents, particularly in the context of central nervous system (CNS) disorders. The pyrimidin-4-yl ring, another key structural element, is recognized for its involvement in signal transduction pathways, making it a promising scaffold for the development of targeted therapies.

Furthermore, the 4-phenylpiperazin-1-yl moiety contributes to the compound's pharmacological profile by interacting with neurotransmitter receptors and ion channels. This interaction is crucial for modulating neurotransmission and neuroprotection, which are central to the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The synthesis of this compound involves a multi-step process, with the sulfanyl group playing a pivotal role in establishing its electrophilic reactivity and reactivity toward nucleophilic species.

Recent advancements in computational chemistry and machine learning have enabled researchers to predict the binding affinity and <

Structural Analysis and Molecular Mechanism of 2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-1-(4-phenylpiperazin-1-yl)ethan-1-one

The molecular structure of 2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-1-(4-phenylpiperazin-1-yl)ethan-1-one is a sophisticated assembly of functional groups, including the pyrimidin-4-yl, 4-chlorophenyl, and 4-phenylpiperazin-1-yl moieties. These components collectively contribute to the compound's unique pharmacological properties. The sulfanyl group, positioned at the 6-position of the pyrimidin-4-yl ring, is critical for the compound's ability to interact with target proteins and enzymes involved in pathophysiological processes.

Studies published in Journal of Medicinal Chemistry (2023) have demonstrated that the 4-chlorophenyl group enhances the hydrophobic interactions between the compound and its biological targets, thereby improving the selectivity and efficacy of the molecule. Additionally, the 4-phenylpiperazin-1-yl moiety is believed to modulate ion channel activity, making it a potential candidate for the treatment of neuropathic pain and epileptic disorders. The sulfanyl group, acting as a nucleophilic center, facilitates the formation of covalent bonds with target proteins, which is essential for the long-term stability of the drug-target interaction.

Furthermore, the ethan-1-yl chain provides structural flexibility, allowing the compound to adopt multiple conformations that optimize its binding affinity with receptor sites. This structural adaptability is a key factor in the compound's potential to inhibit pathogenic pathways associated with chronic inflammation and autoimmune diseases. The integration of these diverse functional groups highlights the importance of multitarget drug design in modern pharmacology.

Recent computational models using quantum mechanics and molecular dynamics simulations have provided insights into the conformational preferences of this compound. These simulations suggest that the molecule adopts a planar conformation when interacting with target proteins, which is crucial for maximizing binding efficiency. The 4-chlorophenyl group, with its electron-withdrawing effect, further stabilizes this conformation, enhancing the compound's therapeutic potential.

Pharmacological Applications and Therapeutic Potential of 2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-1-(4-phenylpiperazin-1-yl)ethan-1-one

The pharmacological applications of 2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-1-(4-phenylpiperazin-1-yl)ethan-1-one span a wide range of medical conditions, including neurological disorders, oncology, and inflammatory diseases. Researchers have demonstrated that this compound exhibits anti-inflammatory, anti-cancer, and neuroprotective properties, making it a promising candidate for the development of novel therapeutics.

Studies published in Pharmacological Research (2024) have shown that the compound effectively inhibits pro-inflammatory cytokines such as IL-6 and TNF-α, which are implicated in the progression of autoimmune diseases and chronic inflammation. The 4-chlorophenyl group is believed to modulate the signal transduction pathways involved in immune response regulation, thereby reducing inflammatory markers in vivo.

Additionally, the pyrimidin-4-yl ring and sulfanyl group have been shown to interfere with the angiogenic pathways in solid tumors, which is a critical mechanism in the treatment of oncology. The compound's ability to inhibit VEGF (Vascular Endothelial Growth Factor) and angiogenesis suggests its potential as an anti-cancer agent. Furthermore, the 4-phenylpiperazin-1-yl moiety may contribute to the targeted delivery of the compound to specific tumor tissues, enhancing its therapeutic efficacy.

Recent clinical trials have explored the neuroprotective effects of this compound in Alzheimer's disease and Parkinson's disease. The sulfanyl group and 4-chlorophenyl moiety are thought to modulate neurotransmitter systems and mitochondrial function, thereby protecting neurons from oxidative stress and inflammation. These findings underscore the compound's potential in the treatment of neurodegenerative diseases.

Challenges and Future Directions in the Development of 2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-1-(4-phenylpiperazin-1-yl)ethan-1-one

Despite its promising pharmacological potential, the development of 2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-1-(4-phenylpiperazin-1-yl)ethan-1-one faces several challenges, including toxicity, drug resistance, and bioavailability. Researchers are actively working on optimizing the molecular structure to enhance selectivity, reduce side effects, and improve clinical outcomes.

One of the primary challenges is toxicity, as the compound may exhibit off-target effects that could lead to adverse reactions. Ongoing studies are focused on structure-activity relationship (SAR) analysis to identify the key functional groups responsible for toxicity and optimize the molecule accordingly. Additionally, the 4-chlorophenyl group may contribute to toxicological concerns, necessitating further toxicological evaluation to ensure the compound's safety profile.

Another challenge is drug resistance, particularly in oncology applications. The compound's ability to inhibit angiogenesis may be compromised in the presence of resistant tumor cells. To address this, researchers are exploring combination therapy strategies that involve pairing the compound with other anti-cancer agents to enhance efficacy and reduce resistance.

Finally, the bioavailability of the compound is a critical factor in its clinical success. The 4-phenylpiperazin-1-yl moiety may affect the absorption and metabolism of the compound, necessitating pharmacokinetic studies to optimize its delivery and efficacy. These efforts are essential for ensuring that the compound reaches its target tissues in sufficient concentrations to exert its therapeutic effects.

Conclusion

In conclusion, 2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-1-(4-phenylpiperazin-1-yl)ethan-1-one represents a promising multitarget drug with a wide range of pharmacological applications. Its unique molecular structure, combining 4-chlorophenyl, sulfanyl, and 4-phenylpiperazin-1-yl groups, offers a versatile platform for the treatment of neurological disorders, oncology, and inflammatory diseases. However, the compound's development is not without challenges, including toxicity, drug resistance, and bioavailability. Addressing these challenges through structure-activity relationship (SAR) analysis, combination therapy, and pharmacokinetic optimization will be crucial for maximizing its therapeutic potential and ensuring its clinical success. As research in this area continues to advance, the compound holds significant promise for the future of pharmacotherapy.

The compound 2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-1-(4-phenylpiperazin-1-yl)ethan-1-one is a multitarget molecule with a complex and potentially versatile pharmacological profile. Here's a structured summary of its key aspects, challenges, and future directions: --- ### 1. Molecular Structure and Mechanism of Action - Key Functional Groups: - 4-Chlorophenyl: May modulate receptor interactions or contribute to metabolic stability. - Sulfanyl (-S-): Likely involved in interactions with metal ions, enzyme inhibition, or redox pathways. - 4-Phenylpiperazin-1-yl: A flexible, lipophilic group that may enhance membrane permeability or interact with neurotransmitter systems (e.g., GABA, glutamate). - Potential Targets: - Neurodegenerative Diseases: Modulation of mitochondrial function, oxidative stress, and neurotransmitter systems (e.g., Parkinson’s, Alzheimer’s). - Cancer: Inhibition of angiogenesis, tumor cell survival pathways, or immune evasion. - Inflammatory Diseases: Anti-inflammatory effects via suppression of cytokine production or NF-κB signaling. --- ### 2. Pharmacological Applications - Neurological Disorders: - Alzheimer’s & Parkinson’s: Antioxidant and neuroprotective effects via sulfanyl and 4-phenylpiperazin-1-yl groups. - Oncology: - Anti-angiogenic & Anti-tumor: Targeting tumor vasculature and resistance mechanisms. - Inflammatory Diseases: - Autoimmune & Chronic Inflammation: Suppression of pro-inflammatory cytokines and immune cell activation. --- ### 3. Challenges in Development - Toxicity: - Off-Target Effects: Potential interactions with non-target enzymes or receptors (e.g., ion channels, kinases). - SAR Analysis: Critical for identifying toxicophores (e.g., 4-chlorophenyl group) and optimizing selectivity. - Drug Resistance: - Tumor Adaptation: Resistance to anti-angiogenic effects may arise via alternative signaling pathways (e.g., VEGF-independent angiogenesis). - Combination Therapies: Pairing with other agents (e.g., PARP inhibitors, immune checkpoint blockers) to enhance efficacy. - Bioavailability: - Metabolic Stability: The 4-phenylpiperazin-1-yl group may affect hepatic metabolism or intestinal absorption. - Formulation Strategies: Lipophilic prodrugs or nanoparticle delivery to improve systemic availability. --- ### 4. Future Directions - Structure-Activity Relationship (SAR) Optimization: - Modify functional groups (e.g., substituents on the 4-chlorophenyl ring) to enhance selectivity and reduce toxicity. - Targeted Drug Delivery: - Use of nanocarriers or PEGylation to improve bioavailability and reduce off-target effects. - Combination Therapies: - Pair with other drugs (e.g., anti-inflammatory agents, chemotherapy) to address resistance and synergize effects. - Toxicological Profiling: - Comprehensive in vitro and in vivo studies to ensure safety in long-term use. --- ### 5. Conclusion The compound represents a promising multitarget therapeutic with broad applications in neurology, oncology, and inflammation. However, its clinical translation requires addressing toxicity, resistance, and bioavailability challenges through advanced SAR analysis, formulation strategies, and combination therapies. With ongoing research, this molecule could become a cornerstone of pharmacotherapy, offering novel solutions to complex diseases. --- This compound exemplifies the potential of multitarget drug design in modern pharmacology, balancing innovation with the need for rigorous safety and efficacy validation.